methyl 2-({[(4-amino-5-cyano-2-pyrimidinyl)thio]acetyl}amino)benzoate

• IUPAC Name: methyl 2-[[2-(4-amino-5-cyanopyrimidin-2-yl)sulfanylacetyl]amino]benzoate
• InChI: InChI=1S/C15H13N5O3S/c1-23-14(22)10-4-2-3-5-11(10)19-12(21)8-24-15-18-7-9(6-16)13(17)20-15/h2-5,7H,8H2,1H3,(H,19,21)(H2,17,18,20)
• InChI Key: REDLAUFMTOUBDC-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1NC(=O)CSC2=NC=C(C(=N2)N)C#N
• Molecular Formula: C15H13N5O3S
• Molecular Weight: 343.4 g/mol

Description

Methyl 2-({[(4-amino-5-cyano-2-pyrimidinyl)thio]acetyl}amino)benzoate, also known as Pemetrexed, is a chemotherapy drug used for the treatment of various types of cancer. It is a folate antimetabolite that inhibits the enzymes involved in the synthesis of nucleotides, thus preventing the replication of cancer cells.

Mechanism of Action

Methyl 2-({[(4-amino-5-cyano-2-pyrimidinyl)thio]acetyl}amino)benzoate inhibits the enzymes involved in the synthesis of nucleotides, specifically thymidylate synthase, dihydrofolate reductase, and glycinamide ribonucleotide formyltransferase. This results in the depletion of nucleotide pools and the inhibition of DNA replication and cell division in cancer cells.
Biochemical and Physiological Effects:
methyl 2-({[(4-amino-5-cyano-2-pyrimidinyl)thio]acetyl}amino)benzoate has been shown to have both biochemical and physiological effects on cancer cells. It induces apoptosis, or programmed cell death, in cancer cells and inhibits angiogenesis, the formation of new blood vessels that supply nutrients to cancer cells. methyl 2-({[(4-amino-5-cyano-2-pyrimidinyl)thio]acetyl}amino)benzoate also affects the expression of genes involved in cell cycle regulation and DNA repair.

Advantages and Limitations for Lab Experiments

One advantage of using methyl 2-({[(4-amino-5-cyano-2-pyrimidinyl)thio]acetyl}amino)benzoate in lab experiments is its specificity for cancer cells. It targets the enzymes involved in nucleotide synthesis, which are overexpressed in cancer cells. However, one limitation is its potential toxicity to normal cells, which can lead to side effects such as anemia, neutropenia, and thrombocytopenia.

Future Directions

For the research on methyl 2-({[(4-amino-5-cyano-2-pyrimidinyl)thio]acetyl}amino)benzoate include the development of new combination therapies, the identification of biomarkers for patient selection, and the exploration of its potential use in other types of cancer. There is also ongoing research on the mechanisms of resistance to methyl 2-({[(4-amino-5-cyano-2-pyrimidinyl)thio]acetyl}amino)benzoate and the development of strategies to overcome it.

Scientific Research Applications

Methyl 2-({[(4-amino-5-cyano-2-pyrimidinyl)thio]acetyl}amino)benzoate has been extensively studied for its efficacy in the treatment of various types of cancer, including lung cancer, mesothelioma, and non-Hodgkin's lymphoma. It has been shown to be effective in combination with other chemotherapy drugs, such as cisplatin and carboplatin. methyl 2-({[(4-amino-5-cyano-2-pyrimidinyl)thio]acetyl}amino)benzoate has also been studied for its potential use in combination with immunotherapy drugs, such as pembrolizumab and nivolumab.